6-methoxy-3-methyl-N-[(3-methyl-5,6,7,8-tetrahydro-2,7-naphthyridin-4-yl)methyl]-1-benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound you’re asking about is a complex organic molecule that contains several functional groups and rings, including a benzofuran and a tetrahydro-naphthyridine ring. These types of structures are often found in biologically active molecules, so this compound could potentially have interesting properties .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and configuration of these groups .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the methoxy and carboxamide groups could affect its solubility and reactivity .Scientific Research Applications
Novel Heterocyclic Systems Development
Research into similar compounds has led to the discovery of novel heterocyclic systems with potential applications in medicinal chemistry. For instance, the synthesis of new annulated products through reactions involving aminonaphthyridinones showcases the chemical versatility and reactivity of these compounds, which could be applied to develop new therapeutic agents (Deady & Devine, 2006).
Anti-inflammatory and Analgesic Agents
Another study focused on synthesizing novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. This suggests that derivatives of the mentioned compound may also hold potential as anti-inflammatory and analgesic agents, supporting further research into their pharmacological applications (Abu‐Hashem et al., 2020).
Efficient Synthesis of Pharmaceutical Intermediates
Efficient synthetic routes for compounds like 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a derivative relevant to dopamine and serotonin receptor antagonists, underscore the potential of such chemical structures in the synthesis of active pharmaceutical ingredients. These methods could be pivotal in the development of new drugs with improved efficacy and safety profiles (Hirokawa et al., 2000).
Antagonists for Bone Turnover
The identification of potent antagonists for the alpha(v)beta(3) receptor from related compounds highlights their application in preventing and treating osteoporosis. This opens avenues for the development of targeted therapies for bone diseases, indicating a significant area of application for similar molecular frameworks (Hutchinson et al., 2003).
HIV Integrase Inhibitors
The development of HIV-integrase inhibitors from naphthyridinone derivatives showcases the therapeutic potential of such compounds in the treatment of HIV. By modulating substituent effects, low nanomolar IC50 values were achieved, demonstrating the critical role these compounds play in advancing HIV treatment strategies (Boros et al., 2009).
Mechanism of Action
Future Directions
properties
IUPAC Name |
6-methoxy-3-methyl-N-[(3-methyl-5,6,7,8-tetrahydro-2,7-naphthyridin-4-yl)methyl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3/c1-12-16-5-4-15(26-3)8-19(16)27-20(12)21(25)24-11-18-13(2)23-10-14-9-22-7-6-17(14)18/h4-5,8,10,22H,6-7,9,11H2,1-3H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHPJIABGSGARGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=C1C=CC(=C2)OC)C(=O)NCC3=C4CCNCC4=CN=C3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.